Cas no 956783-07-6 (1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 956783-07-6
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 3058997
• PubChem ID: 2063316
• Update Time: 2025-10-11

1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• AKOS000308611
• CS-0223954
• CHEMBL1323360
• GNB78307
• SMR000253528
• HMS2515O12
• G19055
• HMS3375M09
• 1-benzyl-3-(4-methylphenyl)pyrazole-4-carbaldehyde
• MLS000335774
• AB00560901-02
• EN300-11718
• Z57980687
• 899-717-7
• 956783-07-6
• SCHEMBL21834056

• Inchi： 1S/C18H16N2O/c1-14-7-9-16(10-8-14)18-17(13-21)12-20(19-18)11-15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3
• InChI Key： DXDSVGUXUANIKU-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2C=CC=CC=2)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 276.126263138Da
• Monoisotopic Mass: 276.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 478.3±45.0 °C at 760 mmHg
• Flash Point: 243.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-benzyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)